1-(3-chlorophenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3-chlorophenyl)-8-fluoro-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H15ClFN3/c1-14-5-7-15(8-6-14)22-20-13-26-21-10-9-17(25)12-19(21)23(20)28(27-22)18-4-2-3-16(24)11-18/h2-13H,1H3
• InChI Key: NWKNMEJSZZVTHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H15ClFN3
• Molecular Weight: 387.8 g/mol
• CAS No.: 932325-54-7

Description

1-(3-chlorophenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C23H15ClFN3 and its molecular weight is 387.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Molecular Sensors

The pyrazoloquinoline chromophore is a key component in the development of brightly fluorescent molecular sensors. It has been utilized in the construction of fluorophore-spacer-receptor systems and fluoroionophores, which operate via intramolecular charge transfer mechanisms. These systems exhibit strong analyte-induced fluorescence enhancement or ratiometric dual emission, making them particularly useful for metal ion recognition in various applications (Rurack et al., 2002).

Optical Absorption and Quantum Chemical Studies

Extensive experimental investigations and quantum chemical calculations have been conducted to analyze the absorption spectra of pyrazoloquinoline derivatives. These studies offer insights into the spectral positions, absorption thresholds, and the broadening of absorption bands, contributing significantly to our understanding of the electronic-vibronic coupling and temperature-dependent red-shifts in absorption bands. Such research is crucial for the development of novel photophysical materials (Całus et al., 2006).

Synthesis and Transformations in Organic Chemistry

The synthesis and transformations of quinoline derivatives, including pyrazoloquinolines, have been explored for their potential in creating efficient fluorophores. These compounds are widely applied in biochemistry and medicine, particularly for studying various biological systems. New derivatives offer improved sensitivity and selectivity, making them valuable for research in antioxidants and radioprotectors (Aleksanyan & Hambardzumyan, 2013).

Photophysical Properties and Molecular Logic Switches

The study of amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline has highlighted their photophysical properties, including solvatochromism, acidochromism, and solid-state fluorescence. These properties underpin their use in molecular logic switches, demonstrating the significant potential of pyrazoloquinoline derivatives in the development of advanced fluorescent sensors and materials for electronic applications (Uchacz et al., 2016).

Mechanism of Action

Target of Action

Quinoline derivatives, which this compound is a part of, are known to target bacterial enzymes like dna gyrase and dna topoisomerase iv .

Mode of Action

It is known that quinolones, a class of compounds that includes this compound, interact with their targets by stabilizing a covalent enzyme-dna complex in which the dna is cleaved in both strands . This leads to cell death and is a very effective way of killing bacteria .

Biochemical Pathways

Quinolones are known to affect the dna replication process by inhibiting the action of dna gyrase and topoisomerase iv enzymes .

Pharmacokinetics

Quinolones are generally well absorbed after oral administration, widely distributed in body tissues, metabolized in the liver, and excreted in the urine and feces .

Result of Action

The action of quinolones typically results in the inhibition of bacterial dna synthesis, leading to cell death .

Action Environment

Factors such as ph, temperature, and presence of divalent cations can affect the activity of quinolones .